![molecular formula C17H24N2O3S B5715032 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine](/img/structure/B5715032.png)
1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine, also known as MPSP, is a novel compound that has been studied for its potential in various scientific research applications. This compound is a piperidine derivative that has shown promising results in studies related to its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism Of Action
The mechanism of action of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine is not yet fully understood, but it is thought to act on the dopamine system in the brain. Specifically, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to decrease dopamine release in the nucleus accumbens, a brain region that is involved in reward and motivation.
Biochemical and Physiological Effects:
1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have a number of biochemical and physiological effects, including reducing drug-seeking behavior, decreasing dopamine release in the nucleus accumbens, and decreasing the reinforcing effects of drugs of abuse. Additionally, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have a low potential for abuse and addiction, making it a potentially useful tool in addiction research.
Advantages And Limitations For Lab Experiments
One advantage of using 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine in lab experiments is its potential as a tool in addiction research. Additionally, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have a low potential for abuse and addiction, making it a safer alternative to other compounds that are commonly used in addiction research. However, one limitation of using 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine in lab experiments is that its mechanism of action is not yet fully understood, which may limit its potential applications.
Future Directions
There are a number of potential future directions for research on 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine. One area of interest is its potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models. Additionally, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine may have potential as a tool in neuroscience research, as it has been shown to affect the dopamine system in the brain. Further research is needed to fully understand the mechanism of action of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine and its potential applications in scientific research.
Synthesis Methods
The synthesis of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine involves the reaction of 2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoic acid with piperidine in the presence of a catalyst. This method has been optimized to produce high yields of 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine with good purity.
Scientific Research Applications
1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been studied for its potential in various scientific research applications, including as a potential treatment for certain diseases and as a tool in neuroscience research. In particular, 1-[2-methyl-5-(pyrrolidin-1-ylsulfonyl)benzoyl]piperidine has been shown to have potential as a treatment for addiction, as it has been shown to reduce drug-seeking behavior in animal models.
properties
IUPAC Name |
(2-methyl-5-pyrrolidin-1-ylsulfonylphenyl)-piperidin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O3S/c1-14-7-8-15(23(21,22)19-11-5-6-12-19)13-16(14)17(20)18-9-3-2-4-10-18/h7-8,13H,2-6,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTPGHXKCTPZOEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2)C(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[2-Methyl-5-(pyrrolidin-1-ylsulfonyl)phenyl](piperidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.